Cas no 3761-63-5 (bicyclo[7.2.2]trideca-1(11),9,12-triene)

• Product Name: bicyclo[7.2.2]trideca-1(11),9,12-triene
• CAS No: 3761-63-5
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 1484904
• PubChem ID: 138046
• Update Time: 2025-04-21

bicyclo[7.2.2]trideca-1(11),9,12-triene Chemical and Physical Properties

Names and Identifiers

• bicyclo[7.2.2]trideca-1(11),9,12-triene
• Bicyclo(7.2.2)trideca-9,11,12-triene
• Bicyclo[7.2.2]trideca-9,11,12-triene
• Bicyclo[7.2.2]trideca-9,11(1),12-triene
• DTXSID00191048
• 3761-63-5

• Inchi： 1S/C13H18/c1-2-4-6-12-8-10-13(11-9-12)7-5-3-1/h8-11H,1-7H2
• InChI Key： MGCLXVBQCDCWPA-UHFFFAOYSA-N
• SMILES： C1CCCC2C=CC(=CC=2)CCC1

Computed Properties

• Exact Mass: 174.14094
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids